2-Cyano-4-cyclopropoxybenzamide

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 2-cyano-4-cyclopropyloxybenzamide
• InChI: InChI=1S/C11H10N2O2/c12-6-7-5-9(15-8-1-2-8)3-4-10(7)11(13)14/h3-5,8H,1-2H2,(H2,13,14)
• InChI Key: MUMUHLMJVGHODQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C(=O)N)C#N

Description

2-Cyano-4-cyclopropoxybenzamide is a benzamide derivative characterized by a cyano (-CN) group at the 2-position of the benzene ring and a cyclopropoxy (-O-C₃H₅) substituent at the 4-position. This compound has garnered interest in medicinal chemistry due to its structural uniqueness, which combines electron-withdrawing (cyano) and sterically constrained (cyclopropoxy) moieties. These features influence its physicochemical properties, such as solubility, stability, and binding affinity to biological targets. While specific therapeutic applications remain under investigation, its structural analogs are known for roles in enzyme inhibition, particularly in oncology and inflammatory diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyano-4-cyclopropoxybenzamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-cyclopropoxybenzoic acid and a suitable nitrile source.

Formation of Amide Bond: The carboxylic acid group of 4-cyclopropoxybenzoic acid is converted to an amide using reagents such as thionyl chloride (SOCl2) followed by reaction with ammonia (NH3) or an amine.

Introduction of Cyano Group: The cyano group is introduced via a nucleophilic substitution reaction using a suitable cyanating agent like sodium cyanide (NaCN) or potassium cyanide (KCN).

Industrial Production Methods: In an industrial setting, the production of 2-Cyano-4-cyclopropoxybenzamide may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can further streamline the synthesis.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclopropoxy group, leading to the formation of corresponding oxides.

Reduction: Reduction of the cyano group can yield primary amines.

Substitution: The benzamide core allows for various substitution reactions, including halogenation and alkylation.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Halogenation using bromine (Br2) or chlorine (Cl2) in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Formation of cyclopropoxybenzamide oxides.

Reduction: Formation of 2-amino-4-cyclopropoxybenzamide.

Substitution: Various substituted benzamides depending on the substituent introduced.

Scientific Research Applications

2-Cyano-4-cyclopropoxybenzamide has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in the development of new drugs, particularly those targeting specific enzymes or receptors.

Materials Science: The compound is investigated for its use in the synthesis of advanced materials, including polymers and nanomaterials.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activity and protein interactions.

Industrial Applications: The compound is used in the development of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 2-Cyano-4-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano group can act as an electrophile, facilitating the formation of covalent bonds with nucleophilic sites on proteins. This interaction can modulate the activity of the target protein, leading to various biological effects.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

To contextualize 2-cyano-4-cyclopropoxybenzamide, we compare it with structurally related benzamides, focusing on substituent effects, biological activity, and physicochemical properties. Key analogs include 2-aminobenzamide, 4-methoxybenzamide, and 2-cyano-4-methoxybenzamide.

Table 1: Structural and Functional Comparison

Compound	Substituents (Position)	Molecular Weight (g/mol)	LogP<sup>*</sup>	Solubility (mg/mL)	Reported Bioactivity
2-Cyano-4-cyclopropoxybenzamide	-CN (2), -O-C₃H₅ (4)	230.25	2.1	0.45	Moderate kinase inhibition
2-Aminobenzamide	-NH₂ (2)	136.15	0.8	12.3	HDAC inhibition
4-Methoxybenzamide	-OCH₃ (4)	151.16	1.2	8.9	Antibacterial
2-Cyano-4-methoxybenzamide	-CN (2), -OCH₃ (4)	190.18	1.9	1.2	Antifungal

^*LogP values calculated using Crippen’s fragmentation method .

Key Findings:

Substituent Effects on Lipophilicity: The cyano group in 2-cyano-4-cyclopropoxybenzamide increases lipophilicity (LogP = 2.1) compared to 2-aminobenzamide (LogP = 0.8). However, replacing the cyclopropoxy group with methoxy (as in 2-cyano-4-methoxybenzamide) reduces LogP to 1.9, indicating cyclopropoxy’s contribution to enhanced membrane permeability .

Solubility Trade-offs :
The cyclopropoxy group reduces aqueous solubility (0.45 mg/mL) compared to methoxy analogs (1.2 mg/mL). This aligns with trends observed in substituted benzamides, where bulky substituents hinder solvation .

Bioactivity Profile: Unlike 2-aminobenzamide derivatives (e.g., HDAC inhibitors), the cyano-cyclopropoxy combination in 2-cyano-4-cyclopropoxybenzamide shows moderate kinase inhibition, suggesting divergent target selectivity. Cyclopropoxy’s conformational rigidity may enhance binding to kinase ATP pockets, as hypothesized in glycobiology studies .

Stability Under Physiological Conditions :
Cyclopropoxy-substituted benzamides exhibit higher metabolic stability than methoxy analogs due to reduced susceptibility to oxidative demethylation. This was validated in a 2018 comparative study of benzamide derivatives .

Research Implications and Limitations

While 2-cyano-4-cyclopropoxybenzamide demonstrates unique advantages in lipophilicity and stability, its low solubility poses challenges for oral bioavailability. Structural optimization, such as introducing hydrophilic groups without compromising target affinity, remains an area of active research. Comparative data from glycosylation engineering studies suggest that hybrid derivatives (e.g., cyclopropoxy-glycoside conjugates) could improve solubility while retaining bioactivity .